Cas no 2413899-78-0 (tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate
• CAS No: 2413899-78-0
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 5675503
• PubChem ID: 165898536
• Update Time: 2025-08-02

tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-ethoxyethyl)-N-[(3-hydroxyphenyl)methyl]carbamate
• EN300-26664885
• 2413899-78-0
• tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C16H25NO4/c1-5-20-10-9-17(15(19)21-16(2,3)4)12-13-7-6-8-14(18)11-13/h6-8,11,18H,5,9-10,12H2,1-4H3
• InChI Key： FYCFSDURQFTWJK-UHFFFAOYSA-N
• SMILES： O(C(N(CCOCC)CC1C=CC=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413899-78-0)

The compound tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413899-78-0) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a tert-butyl group, an ethoxyethyl chain, and a hydroxyphenyl moiety, which collectively contribute to its distinct properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or functional modifier. The carbamate functional group, in particular, is a key feature that enhances its reactivity and versatility in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate has surged, driven by advancements in drug discovery and material science. Researchers are increasingly exploring its role in the synthesis of bioactive molecules and polymeric materials. The compound's hydroxyphenyl group, for instance, offers opportunities for further derivatization, making it a valuable building block in medicinal chemistry. Additionally, its ethoxyethyl side chain provides solubility advantages, which are critical for formulation development.

From an industrial perspective, CAS No. 2413899-78-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are prioritizing eco-friendly routes to produce such compounds. The tert-butyl group, known for its steric bulk, can influence reaction selectivity, reducing unwanted byproducts. This aligns with the broader trend of minimizing waste and optimizing atom economy in chemical manufacturing. As a result, this compound is frequently cited in patents and academic papers focusing on efficient catalytic processes.

Another area of interest is the compound's potential role in drug delivery systems. The carbamate linkage is hydrolytically stable under physiological conditions, yet it can be cleaved enzymatically, making it a candidate for prodrug design. This property is particularly relevant in the development of targeted therapies, where controlled release of active pharmaceutical ingredients (APIs) is essential. The 3-hydroxyphenyl moiety further enhances its compatibility with biological systems, opening doors for applications in bioconjugation and nanomedicine.

For researchers and manufacturers, understanding the spectroscopic characterization of tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate is crucial. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to confirm its structure and purity. These analytical methods are also vital for quality control, ensuring compliance with regulatory standards in industries like pharmaceuticals and specialty chemicals. The compound's CAS number (2413899-78-0) serves as a unique identifier, facilitating accurate literature searches and database retrievals.

In summary, tert-butyl N-(2-ethoxyethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413899-78-0) represents a multifaceted chemical entity with broad applicability. Its structural features, including the tert-butyl, ethoxyethyl, and hydroxyphenyl groups, make it a versatile tool for synthetic chemists. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in the development of next-generation materials and therapeutics.